Cas no 15173-52-1 (Androstane-17-carboxylicacid, methyl ester, (5a,17b)- (9CI))

• Product Name: Androstane-17-carboxylicacid, methyl ester, (5a,17b)- (9CI)
• CAS No: 15173-52-1
• MF: C₂₁H₃₄O₂
• MW: 318.493466854095
• CID: 120842
• PubChem ID: 97299482
• Update Time: 2025-04-18

Androstane-17-carboxylicacid, methyl ester, (5a,17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androstane-17-carboxylicacid, methyl ester, (5a,17b)- (9CI)
• 5[alpha]-Etianic acid Methyl ester
• 5[α]-Etianic acid methyl ester
• 15173-52-1
• 5-Etianic acid methyl ester
• methyl (5R,8R,9S,10S,13S,14S,17S)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-17-carboxylate

• Inchi： 1S/C21H34O2/c1-20-12-5-4-6-14(20)7-8-15-16-9-10-18(19(22)23-3)21(16,2)13-11-17(15)20/h14-18H,4-13H2,1-3H3/t14-,15+,16+,17+,18-,20+,21+/m1/s1
• InChI Key： UYRKOPHGLDACOQ-VDBGNAEESA-N
• SMILES： O(C)C([C@H]1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCCC[C@@H]3CC[C@H]12)=O

Computed Properties

• Exact Mass: 318.25600
• Monoisotopic Mass: 318.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 5.20840